Cas no 2554-06-5 (2,4,6,8-Tetravinyl-2,4,6,8-tetramethylcyclotetrasiloxane)

• Product Name: 2,4,6,8-Tetravinyl-2,4,6,8-tetramethylcyclotetrasiloxane
• CAS No: 2554-06-5
• MF: C₁₂H₂₄O₄Si₄
• MW: 344.658567428589
• MDL: MFCD00040293
• CID: 43162
• PubChem ID: 87560361
• Update Time: 2025-06-11

2,4,6,8-Tetravinyl-2,4,6,8-tetramethylcyclotetrasiloxane Chemical and Physical Properties

Names and Identifiers

• 2,4,6,8-Tetramethyl-2,4,6,8-tetravinyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
• 2,4,6,8-Tetramethyl-2,4,6,8-tetravinylcyclotetrasiloxane
• 2,4,6,8-Tetravinyl-2,4,6,8-tetramethylcyclotetrasiloxane
• 2,4,6,8-TETRAMETHYL2,4,6,8-TETRAVINYLCYCLO-TETRASILOXANE
• 1,3,5,7-tetramethyl-1,3,5,7-tetravinylcyclotetrasiloxane
• 1,3,5,7-tetramethyl-1,3,5,7-tetravinyl-cyclotetrasiloxane
• 2,4
• Cyclotetrasiloxane, 2,4,6,8-tetraethenyl-2,4,6,8-tetramethyl-
• Cyclotetrasiloxane, 2,4,6,8-tetramethyl-2,4,6,8-tetravinyl-
• EINECS 219-863-1
• Tetravinyltetramethylcyclotetrasiloxane
• 1,3,5,7-tetravinyl-1,3,5,7-tetramethylcyclotetrasiloxane
• 1,3,5,7-tetravinyltetramethylcyclotetrasiloxane
• S-Tetramethyltetravinylc
• 2554-06-5
• DTXSID3038808
• AS-15205
• starbld0027409
• CAS-2554-06-5
• EC 219-863-1
• SY041894
• C12H24O4Si4
• AKOS008901212
• 2,4,6,8-Tetraethenyl-2,4,6,8-tetramethylcyclotetrasiloxane
• EINECS 248-418-4
• CS-0167988
• Methyl vinyl cyclotetrasiloxane
• TM-TVCS
• NCGC00255671-01
• 1,3,5,7-tetramethyltetravinylcyclotetrasiloxane
• Tetramethyltetravinylcyclotetrasiloxane
• 2,4,6,8-tetramethyltetravinylcyclotetra-siloxane
• 27342-69-4
• Tox21_301527
• NS00044825
• Q27257777
• SCHEMBL16001932
• CHEMBL3183255
• S-Tetramethyltetravinylcyclotetrasiloxane
• DTXCID1018808
• J-016041
• s16255
• T2523
• 2,4,6,8-Tetramethyltetravinylcyclotetrasiloxane
• D71084
• SCHEMBL16001933
• UNII-3NT606T1VK
• 3NT606T1VK
• MFCD00040293
• SCHEMBL78748
• 2,4,6,8-tetrakis(ethenyl)-2,4,6,8-tetramethyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
• FT-0609829
• 2,4,6,8-tetramethyl-2,4,6,8-tetravinyl-cyclotetrasiloxane
• 2,4,6,8-tetraethenyl-2,4,6,8-tetramethyl-1,3,5,7,2,4,6,8-tetroxatetrasilocane
• Cyclotetrasiloxane, tetraethenyltetramethyl-
• ,3,5,7,2,4,6,8-tetraoxatetrasilocane
• 2,4,6,8-tetraethenyl-2,4,6,8-tetramethyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane

• MDL： MFCD00040293
• Inchi： 1S/C12H24O4Si4/c1-9-17(5)13-18(6,10-2)15-20(8,12-4)16-19(7,11-3)14-17/h9-12H,1-4H2,5-8H3
• InChI Key： VMAWODUEPLAHOE-UHFFFAOYSA-N
• SMILES： [Si]1(C=C)(C)O[Si](C=C)(C)O[Si](C=C)(C)O[Si](C=C)(C)O1
• BRN： 1807272

Computed Properties

• Exact Mass: 344.07512
• Monoisotopic Mass: 344.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 36.9

Experimental Properties

• Color/Form: Colorless - very light yellow transparent liquid
• Density: 0.997 g/mL at 25 °C(lit.)
• Melting Point: -44°C(lit.)
• Boiling Point: 111-112 °C/10 mmHg(lit.)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: n20/D 1.434(lit.)
• Solubility: Miscible with most organic solvents.
• PSA: 36.92
• LogP: 3.25520
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2,4,6,8-Tetravinyl-2,4,6,8-tetramethylcyclotetrasiloxane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P264-P280-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：10
• RTECS：GZ4550000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36
• Safety Term：S26;S36

Related Categories

• Other Chemical Reagents Organic Metal Reagents
• Material Chemicals High Polymer Materials

Additional information on 2,4,6,8-Tetravinyl-2,4,6,8-tetramethylcyclotetrasiloxane

Comprehensive Overview of 2,4,6,8-Tetravinyl-2,4,6,8-tetramethylcyclotetrasiloxane (CAS No. 2554-06-5)

2,4,6,8-Tetravinyl-2,4,6,8-tetramethylcyclotetrasiloxane (CAS No. 2554-06-5) is a highly specialized organosilicon compound that has garnered significant attention in advanced material science and polymer chemistry. This cyclic siloxane derivative is characterized by its unique molecular structure, featuring four vinyl and four methyl groups symmetrically arranged around a cyclotetrasiloxane ring. Its chemical versatility and reactivity make it a valuable intermediate in the synthesis of silicone-based polymers, coatings, and hybrid materials.

The compound's tetravinyl functionality enables cross-linking reactions, which are critical for creating high-performance elastomers and resins. Researchers and manufacturers often explore its applications in UV-curable coatings, adhesives, and thermoset composites, aligning with the growing demand for eco-friendly and energy-efficient materials. Recent trends in green chemistry have further highlighted its potential as a sustainable alternative to traditional petrochemical-derived monomers.

In the context of nanotechnology, 2,4,6,8-Tetravinyl-2,4,6,8-tetramethylcyclotetrasiloxane serves as a precursor for silica nanoparticles and mesoporous materials. Its ability to form stable networks under mild conditions has made it a subject of interest in drug delivery systems and encapsulation technologies. These applications resonate with current searches for "biocompatible silicones" and "smart materials for healthcare."

From an industrial perspective, the compound's compatibility with platinum-catalyzed hydrosilylation reactions is a key advantage. This property is frequently cited in patents related to flexible electronics and wearable sensors, addressing the surge in queries about "stretchable conductive materials." Its thermal stability also makes it suitable for high-temperature applications, such as aerospace components and automotive seals.

Environmental considerations are another hotspot for discussions around CAS No. 2554-06-5. Studies have investigated its degradation pathways and potential as a low-VOC (volatile organic compound) material, responding to regulatory pressures and consumer demand for "safer chemical alternatives." Analytical methods like GC-MS and NMR spectroscopy are commonly employed to verify its purity and reactivity, topics frequently searched by quality control professionals.

In summary, 2,4,6,8-Tetravinyl-2,4,6,8-tetramethylcyclotetrasiloxane exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from advanced manufacturing to biomedical engineering—continue to inspire research and development, making it a compound of enduring relevance in both academic and industrial settings.